Cas no 2411313-06-7 (2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide)
2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide
- Z3995632530
-
- Inchi: 1S/C15H16ClNO/c1-10-7-8-12(9-17-15(18)11(2)16)14-6-4-3-5-13(10)14/h3-8,11H,9H2,1-2H3,(H,17,18)
- InChI Key: QFFYFHIRDBWADU-UHFFFAOYSA-N
- SMILES: ClC(C)C(NCC1C=CC(C)=C2C=CC=CC=12)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 294
- XLogP3: 3.7
- Topological Polar Surface Area: 29.1
2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7559256-0.05g |
2-chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide |
2411313-06-7 | 95.0% | 0.05g |
$468.0 | 2025-02-24 | |
| Enamine | EN300-7559256-0.1g |
2-chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide |
2411313-06-7 | 95.0% | 0.1g |
$490.0 | 2025-02-24 | |
| Enamine | EN300-7559256-0.25g |
2-chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide |
2411313-06-7 | 95.0% | 0.25g |
$513.0 | 2025-02-24 | |
| Enamine | EN300-7559256-0.5g |
2-chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide |
2411313-06-7 | 95.0% | 0.5g |
$535.0 | 2025-02-24 | |
| Enamine | EN300-7559256-1.0g |
2-chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide |
2411313-06-7 | 95.0% | 1.0g |
$557.0 | 2025-02-24 | |
| Enamine | EN300-7559256-2.5g |
2-chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide |
2411313-06-7 | 95.0% | 2.5g |
$1089.0 | 2025-02-24 | |
| Enamine | EN300-7559256-5.0g |
2-chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide |
2411313-06-7 | 95.0% | 5.0g |
$1614.0 | 2025-02-24 | |
| Enamine | EN300-7559256-10.0g |
2-chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide |
2411313-06-7 | 95.0% | 10.0g |
$2393.0 | 2025-02-24 |
2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide
Professional Introduction to Compound with CAS No. 2411313-06-7 and Product Name: 2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide
The compound with the CAS number 2411313-06-7 and the product name 2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a chloro-substituted amide moiety linked to a 4-methylnaphthalen-1-ylmethyl group, which contributes to its distinctive reactivity and biological activity.
Recent research in the domain of synthetic organic chemistry has highlighted the importance of such heterocyclic compounds in the design of novel therapeutic agents. The presence of the naphthalene ring system in this molecule not only enhances its stability but also imparts specific electronic and steric properties that are crucial for its interaction with biological targets. The chloro substituent on the amide nitrogen further modulates the compound's reactivity, making it a versatile intermediate in various synthetic pathways.
In the context of medicinal chemistry, the 2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide has been investigated for its potential pharmacological effects. Studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors, which are implicated in various diseases. The structural motif of this molecule is reminiscent of several known bioactive scaffolds, suggesting that it may serve as a valuable scaffold for further derivatization and optimization.
One of the most compelling aspects of this compound is its role in the development of targeted therapies. The 4-methylnaphthalen-1-ylmethyl group provides a hydrophobic anchor that can be tailored to interact with specific binding pockets on biological targets. This feature is particularly relevant in the design of small-molecule inhibitors that require precise spatial orientation within a target protein or enzyme. Additionally, the chloro-substituted amide can participate in hydrogen bonding or other non-covalent interactions, further enhancing binding affinity.
The synthesis of 2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The introduction of the naphthalene ring system is typically achieved through Friedel-Crafts acylation or alkylation reactions, while the subsequent functionalization at the amide nitrogen requires careful selection of reagents to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific substituents at desired positions within the molecule.
From a computational chemistry perspective, the molecular properties of this compound have been extensively modeled using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its electronic structure, dipole moment, and polarizability, which are critical parameters for understanding its behavior in biological systems. Additionally, molecular dynamics simulations have been used to explore its conformational flexibility and interactions with model biomolecules.
The pharmacokinetic profile of 2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide is another area of active investigation. Researchers are interested in determining how efficiently this compound is absorbed, distributed, metabolized, and excreted by the body. These studies often involve in vitro assays as well as preclinical animal models to assess toxicity and efficacy. The results from these studies are crucial for guiding further development efforts and ensuring that the compound is safe and effective for therapeutic use.
In conclusion, the compound with CAS number 2411313-06-7 and product name 2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its observed biological activity, make it an attractive scaffold for developing new drugs. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in advancing therapeutic strategies across multiple disease areas.
2411313-06-7 (2-Chloro-N-[(4-methylnaphthalen-1-yl)methyl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)